5-Chloro-2,8-dimethyl-4-quinolinol
Overview
Description
5-Chloro-2,8-dimethyl-4-quinolinol is a biochemical used for proteomics research . It has a molecular formula of C11H10ClNO and a molecular weight of 207.66 .
Synthesis Analysis
The synthesis of this compound and its analogs is a topic of interest in the field of industrial and synthetic organic chemistry . Various synthetic approaches have been discussed in recent publications, including the use of transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions .Molecular Structure Analysis
The molecular structure of this compound is characterized by a benzene ring fused with a pyridine moiety . The compound displays different tautomeric forms between the carbonyl groups, CH2-3, and NH of the quinoline moiety .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular formula of C11H10ClNO and a molecular weight of 207.66 . More detailed properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Corrosion Inhibition
5-Chloro-2,8-dimethyl-4-quinolinol has been explored for its corrosion inhibition properties. A study conducted on the synthesis and characterization of 5-(chloromethyl)-8-quinolinol hydrochloride (Cl-QH) demonstrated its effectiveness as a corrosion inhibitor for carbon steel in hydrochloric acid solution. The compound acts as a mixed-type inhibitor, with an efficiency that depends on its concentration, reaching up to 97% at 10−3 M. The adsorption of Cl-QH follows the Langmuir isotherm, indicating the formation of a protective film on the metal surface. Electrochemical impedance spectroscopy (EIS) and scanning electron microscopy (SEM) confirmed the compound's performance against corrosion, supported by quantum chemical calculations using DFT at the B3LYP/6–31G* level of theory, which further discussed some electronic properties of the studied molecule (Faydy et al., 2016).
Anticancer Potential
The anticancer potential of platinum(II) complexes with 5-chloro-7-iodo-8-quinolinol (clioquinol; cqH) and other derivatives has been investigated. In vitro cytotoxicity assays in human fibroblasts and carcinoma cell lines, along with an embryotoxicity assay in a zebrafish model, have been conducted. These complexes exhibited high cytotoxic effects on cell lines at specific concentrations, with selectivity towards carcinoma cell lines. The study highlighted the importance of the quinolinol derivatives in the formulation of these complexes, contributing to their potential as anticancer agents (Živković et al., 2018).
Antimicrobial Activity
Metal chelates of this compound have shown antimicrobial activity. The synthesis and characterization of these chelates have been detailed, revealing their capacity to act against various microbes. This suggests that this compound and its derivatives could serve as a basis for developing new antimicrobial agents, further underlining the compound's utility in scientific research beyond its anticorrosive and anticancer applications (Patel & Singh, 2009).
Safety and Hazards
Properties
IUPAC Name |
5-chloro-2,8-dimethyl-1H-quinolin-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClNO/c1-6-3-4-8(12)10-9(14)5-7(2)13-11(6)10/h3-5H,1-2H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCKJRUQECXKAOB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)Cl)C(=O)C=C(N2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00383845 | |
Record name | 5-Chloro-2,8-dimethyl-4-hydroxyquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00383845 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
21629-50-5 | |
Record name | 5-Chloro-2,8-dimethyl-4-hydroxyquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00383845 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-CHLORO-4-HYDROXY-8-METHYLQUINALDINE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.